Cas no 2248270-15-5 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{5-methylthieno[2,3-b]thiophen-3-yl}acetate)

1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{5-methylthieno[2,3-b]thiophen-3-yl}acetate is a specialized organic compound featuring a fused thienothiophene core linked to a phthalimide-derived ester group. This structure imparts unique reactivity and stability, making it valuable in synthetic chemistry applications, particularly in the development of heterocyclic intermediates. The presence of the thienothiophene moiety enhances electronic properties, while the phthalimide group contributes to robust chemical functionality. Its well-defined molecular architecture allows for precise modifications, facilitating its use in pharmaceuticals, agrochemicals, or advanced material synthesis. The compound’s high purity and consistent performance make it suitable for research and industrial-scale applications requiring controlled reactivity.
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{5-methylthieno[2,3-b]thiophen-3-yl}acetate structure
2248270-15-5 structure
Product Name:1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{5-methylthieno[2,3-b]thiophen-3-yl}acetate
CAS No:2248270-15-5
MF:C17H11NO4S2
MW:357.40354180336
CID:6035870
PubChem ID:165761780
Update Time:2025-05-20

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{5-methylthieno[2,3-b]thiophen-3-yl}acetate Chemical and Physical Properties

Names and Identifiers

    • 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{5-methylthieno[2,3-b]thiophen-3-yl}acetate
    • EN300-6517284
    • 2248270-15-5
    • Inchi: 1S/C17H11NO4S2/c1-9-6-13-10(8-23-17(13)24-9)7-14(19)22-18-15(20)11-4-2-3-5-12(11)16(18)21/h2-6,8H,7H2,1H3
    • InChI Key: YMYZJBWUZAQILZ-UHFFFAOYSA-N
    • SMILES: S1C=C(CC(=O)ON2C(C3C=CC=CC=3C2=O)=O)C2C=C(C)SC1=2

Computed Properties

  • Exact Mass: 357.01295018g/mol
  • Monoisotopic Mass: 357.01295018g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 4
  • Complexity: 545
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 120Ų

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{5-methylthieno[2,3-b]thiophen-3-yl}acetate Pricemore >>

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Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{5-methylthieno[2,3-b]thiophen-3-yl}acetate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{5-methylthieno[2,3-b]thiophen-3-yl}acetate (CAS No. 2248270-15-5)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{5-methylthieno[2,3-b]thiophen-3-yl}acetate (CAS No. 2248270-15-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a 1,3-dioxoisoindoline moiety and a 5-methylthieno[2,3-b]thiophene substituent. These structural elements contribute to its potential therapeutic applications and biological activities.

The 1,3-dioxoisoindoline core is a well-known scaffold in medicinal chemistry due to its ability to modulate various biological targets. It has been extensively studied for its potential in the development of drugs targeting neurodegenerative diseases, cancer, and inflammatory conditions. The presence of this moiety in 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{5-methylthieno[2,3-b]thiophen-3-yl}acetate suggests that it may exhibit similar pharmacological properties.

The 5-methylthieno[2,3-b]thiophene substituent is another key feature of this compound. Thienothiophenes are known for their electronic and photophysical properties, which make them valuable in the design of materials for organic electronics and photovoltaics. In the context of medicinal chemistry, thienothiophenes have also been explored for their potential as anticancer agents and inhibitors of various enzymes involved in disease pathways.

Recent studies have highlighted the potential of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{5-methylthieno[2,3-b]thiophen-3-yl}acetate in the treatment of neurodegenerative disorders. A study published in the *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent neuroprotective effects by inhibiting oxidative stress and reducing inflammation in neuronal cells. These findings suggest that it could be a promising candidate for the development of new therapies for conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its neuroprotective properties, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{5-methylthieno[2,3-b]thiophen-3-yl}acetate has also shown promise as an anticancer agent. Research conducted at the National Cancer Institute found that this compound selectively targets cancer cells by disrupting key signaling pathways involved in cell proliferation and survival. Specifically, it was shown to inhibit the activity of kinases such as AKT and ERK, which are frequently overactivated in various types of cancer.

The pharmacokinetic properties of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{5-methylthieno[2,3-b]thiophen-3-yl}acetate have also been investigated. Preliminary studies indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, making it a suitable candidate for further preclinical and clinical evaluation. Its oral bioavailability and low toxicity profile are particularly advantageous for drug development.

To further explore the therapeutic potential of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{5-methylthieno[2,3-b]thiophen-3-y}acetate, ongoing clinical trials are being conducted to assess its safety and efficacy in human subjects. These trials are designed to evaluate the compound's performance in treating specific diseases such as Alzheimer's disease and various forms of cancer. The results from these trials will provide crucial insights into the compound's therapeutic value and guide future research efforts.

In conclusion, 1,3-dioxo-2,3-dihydro-HH isoindol--yl -{methylhien[b]hiephen--yl}acetate (CAS No. 2248270--) is a promising compound with a unique combination of structural features that confer potential therapeutic benefits. Its neuroprotective and anticancer properties make it an exciting candidate for further investigation in medicinal chemistry and pharmaceutical research. As more data becomes available from ongoing studies and clinical trials, the full extent of its therapeutic potential will become clearer.

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